2-Ethynylaniline hydrochloride

Specification

• Molecular Formula: C8H8ClN
• Molecular Weight: 153.61 g/mol
• IUPAC Name: 2-ethynylaniline;hydrochloride
• Standard InChI: InChI=1S/C8H7N.ClH/c1-2-7-5-3-4-6-8(7)9;/h1,3-6H,9H2;1H
• Standard InChI Key: SSPSENIVMFHDTQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=CC=C1N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

2-Ethynylaniline hydrochloride belongs to the class of aromatic amines, featuring a benzene ring with an ethynyl group at the ortho position relative to the amino group. The hydrochloride salt formation involves protonation of the amine, enhancing solubility in polar solvents and stabilizing the compound for storage. Key structural identifiers include:

• IUPAC Name: 2-Ethynylbenzenamine hydrochloride

• Molecular Formula: C₈H₈ClN

• Molecular Weight: 153.61 g/mol

• InChIKey: ALQPJHSFIXARGX-UHFFFAOYSA-N (parent compound)

Physicochemical Characteristics

The compound exhibits distinct physical properties critical for handling and application:

Property	Value
Melting Point	87–88 °C (parent compound)
Boiling Point	229–230 °C (parent compound)
Density	1.030 g/mL at 25 °C
Flash Point	209 °F (parent compound)
Solubility	Soluble in polar solvents
Storage Conditions	Under inert gas at 2–8 °C

The hydrochloride form typically manifests as a colorless to light yellow crystalline solid, though variations may occur depending on purity. Its refractive index and pKa (predicted ~1.0) further influence reactivity in synthetic pathways.

Synthesis and Manufacturing

Sonogashira Coupling Route

The primary synthesis route for 2-ethynylaniline involves a Sonogashira coupling reaction, a palladium-catalyzed cross-coupling between an aryl halide and a terminal alkyne. Key steps include:

• Reaction Setup:

  • Aryl Halide: 2-Iodoaniline or 2-bromoaniline.

  • Alkyne: Ethynyltrimethylsilane or acetylene gas.

  • Catalyst System: Pd(PPh₃)₂Cl₂ with CuI as a co-catalyst.

  • Solvent: Tetrahydrofuran (THF) or acetonitrile.

• Coupling Process:
  The reaction proceeds under inert conditions at 60–80 °C, yielding 2-ethynylaniline after deprotection (if silyl-protected alkynes are used).

• Hydrochlorination:
  The free base is treated with hydrochloric acid in acetonitrile, precipitating the hydrochloride salt with >90% yield.

Applications in Pharmaceutical and Chemical Industries

Intermediate in Drug Synthesis

2-Ethynylaniline hydrochloride is pivotal in synthesizing Erlotinib, a tyrosine kinase inhibitor used in cancer therapy. As Erlotinib Impurity 40, it underscores the importance of rigorous quality control during drug manufacturing. The ethynyl group facilitates further cyclization or cross-coupling reactions, enabling the construction of quinazoline cores essential for kinase inhibition.

Agrochemical Development

The compound’s reactivity profile supports the synthesis of herbicides and fungicides. Its amine group acts as a directing moiety in palladium-catalyzed arylation, enabling selective C–H functionalization in heterocyclic scaffolds.

Materials Science

Recent studies exploit its acetylene moiety for constructing conjugated polymers, which exhibit potential in organic electronics and sensor technologies.

Recent Research and Innovations

Advances in Catalysis

A 2024 study demonstrated the compound’s utility in photoinduced C–H arylation, leveraging its amino group to enhance regioselectivity in Pd-catalyzed reactions. This method achieved 85–92% yields for biaryl derivatives, highlighting efficiency improvements over traditional approaches.

Biomedical Applications

Ongoing research explores its incorporation into PROTACs (Proteolysis-Targeting Chimeras), where the ethynyl group enables modular assembly of E3 ligase binders. Preliminary results show promise in degrading oncogenic proteins.